Cas no 24569-60-6 (Benzenepropanal, a-ethyl-)

Benzenepropanal, a-ethyl- structure
Benzenepropanal, a-ethyl- structure
Product Name:Benzenepropanal, a-ethyl-
CAS No:24569-60-6
MF:C11H14O
MW:162.228263378143
CID:275740
PubChem ID:293661
Update Time:2025-04-19

Benzenepropanal, a-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanal, a-ethyl-
    • 1-benzyl-2-phenyl-benzene
    • 2-(phenylmethyl)-1,1'-biphenyl
    • 2-Benzyl-1,1'-biphenyl
    • 2-Benzylbiphenyl
    • 2-Benzyl-biphenyl
    • 2-benzylbutanal
    • 2-Benzyl-butyraldehyd
    • 2-benzyl-butyraldehyde
    • 2-Benzyl-diphenyl
    • 2-ethyl-3-phenylpropanal
    • 2-Ethyl-dihydrozimtaldehyd
    • benzylbiphenyl
    • Nsc231615
    • o-Benzyldiphenyl
    • o-Phenyl-diphenylmethan
    • ortho-benzylbiphenyl
    • .gamma.-Ethyl-benzylacetaldehyde
    • NSC160526
    • AKOS017385775
    • SCHEMBL1774298
    • 24569-60-6
    • ROPNSYBZOVTZBB-UHFFFAOYSA-N
    • NSC-160526
    • Inchi: 1S/C11H14O/c1-2-10(9-12)8-11-6-4-3-5-7-11/h3-7,9-10H,2,8H2,1H3
    • InChI Key: ROPNSYBZOVTZBB-UHFFFAOYSA-N
    • SMILES: O=CC(CC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 162.10452
  • Monoisotopic Mass: 162.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.957
  • Boiling Point: 234.8°C at 760 mmHg
  • Flash Point: 101.5°C
  • Refractive Index: 1.5
  • PSA: 17.07
  • LogP: 2.45420
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